Cas no 1861976-99-9 (2,5-Pyrimidinediamine, 1,4,5,6-tetrahydro-)

• Product Name: 2,5-Pyrimidinediamine, 1,4,5,6-tetrahydro-
• CAS No: 1861976-99-9
• MF: C₄H₁₀N₄
• MW: 114.14899969101
• CID: 5263968
• Update Time: 2025-05-26

2,5-Pyrimidinediamine, 1,4,5,6-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrimidinediamine, 1,4,5,6-tetrahydro-

• Inchi： 1S/C4H10N4/c5-3-1-7-4(6)8-2-3/h3H,1-2,5H2,(H3,6,7,8)
• InChI Key： YPQOPYMJHAWJOE-UHFFFAOYSA-N
• SMILES： C1(N)NCC(N)CN=1

Additional information on 2,5-Pyrimidinediamine, 1,4,5,6-tetrahydro-

Introduction to 2,5-Pyrimidinediamine, 1,4,5,6-tetrahydro (CAS No. 1861976-99-9)

2,5-Pyrimidinediamine, 1,4,5,6-tetrahydro, identified by its Chemical Abstracts Service (CAS) number 1861976-99-9, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic amine derivative has garnered attention due to its structural versatility and potential applications in drug development. The compound belongs to the pyrimidine family, a class of molecules widely recognized for their role in nucleic acid synthesis and as pharmacophores in medicinal chemistry.

The molecular structure of 1,4,5,6-tetrahydro-2,5-pyrimidinediamine features a saturated six-membered ring system fused with two nitrogen atoms at the 1 and 3 positions. The presence of two amino groups at the 2 and 5 positions enhances its reactivity, making it a valuable intermediate in synthesizing more complex molecules. This structural framework allows for diverse functionalization, enabling researchers to tailor its properties for specific biological targets.

In recent years, the pharmaceutical industry has shown increasing interest in pyrimidine derivatives due to their broad spectrum of biological activities. 2,5-Pyrimidinediamine, 1,4,5,6-tetrahydro has been explored as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Kinase inhibitors often target the ATP-binding pockets of enzymes involved in cell signaling pathways. The pyrimidine core provides a suitable scaffold for designing molecules that can selectively inhibit aberrant signaling processes.

One of the most compelling aspects of this compound is its potential as a building block for antiviral agents. Pyrimidine derivatives have been instrumental in developing treatments for viral infections such as HIV and hepatitis B. The ability to modify the 1,4,5,6-tetrahydro-2,5-pyrimidinediamine core allows chemists to create analogs with enhanced binding affinity and reduced toxicity. Recent studies have highlighted its role in designing nucleoside analogs that mimic natural nucleobases but inhibit viral replication by terminating DNA chain elongation.

The synthetic pathways for CAS No. 1861976-99-9 have been refined to ensure high yields and purity. Advanced catalytic methods and green chemistry principles have been employed to minimize waste and energy consumption. These innovations align with the growing emphasis on sustainable practices in pharmaceutical manufacturing. Researchers have developed efficient multi-step syntheses that leverage transition metal catalysis to facilitate key transformations while maintaining cost-effectiveness.

Biological activity assays have demonstrated that derivatives of 2,5-pyrimidinediamine, 1,4,5,6-tetrahydro exhibit promising properties as scaffolds for drug discovery. For instance, modifications at the amino positions can alter hydrophobicity and charge distribution, influencing membrane permeability and target binding. Computational modeling has been instrumental in predicting how structural changes will impact biological activity. These simulations help guide experimental efforts by identifying lead compounds with optimized properties before extensive wet-lab testing.

The compound's role extends beyond oncology and virology; it has also been investigated for its potential in neurodegenerative disease treatment. Pyrimidine-based molecules are known to interact with neurotransmitter systems and have shown neuroprotective effects in preclinical models. The unique reactivity of 1,4,5,6-tetrahydro-2,5-pyrimidinediamine allows for the development of cholinesterase inhibitors that may mitigate symptoms associated with Alzheimer's disease by enhancing acetylcholine levels.

In conclusion,CAS No. 1861976-99-9 represents a versatile intermediate with significant therapeutic implications across multiple disease areas. Its structural features enable extensive chemical modifications to develop targeted therapies with improved efficacy and safety profiles. As research continues to uncover new biological functions of pyrimidine derivatives,2,5-pyrimidinediamine, particularly its tetrahydropyrimidine variant,is poised to play an increasingly important role in modern medicine.